Cas no 1001353-86-1 (Ethyl 1-Boc-4,4-dimethyl-l-prolinate)

• Product Name: Ethyl 1-Boc-4,4-dimethyl-l-prolinate
• CAS No: 1001353-86-1
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD11501346
• CID: 1083215
• PubChem ID: 53487158
• Update Time: 2025-10-28

Ethyl 1-Boc-4,4-dimethyl-l-prolinate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-ethyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate
• (S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid ethyl ester
• 1-O-tert-butyl 2-O-ethyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• ETHYL 1-BOC-4,4-DIMETHYL-L-PROLINATE
• 1-(tert-butyl) 2-ethyl (S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• (S)-4,4-DIMETHYL-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-ETHYL ESTER
• AKOS016024018
• ZWNSAGPRRVZFDV-JTQLQIEISA-N
• 1-(tert-Butyl)2-Ethyl(S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• (S)-1-tert-Butyl2-ethyl4,4-dimethylpyrrolidine-1,2-dicarboxylate
• AS-37764
• SCHEMBL1269177
• 1001353-86-1
• MFCD11501346
• 1-tert-Butyl 2-ethyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• BQB35386
• A926785
• DTXSID80705288
• 1,2-Pyrrolidinedicarboxylic acid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2S)-
• CS-0172254
• DB-102382
• Ethyl 1-Boc-4,4-dimethyl-l-prolinate

• MDL： MFCD11501346
• Inchi： 1S/C14H25NO4/c1-7-18-11(16)10-8-14(5,6)9-15(10)12(17)19-13(2,3)4/h10H,7-9H2,1-6H3/t10-/m0/s1
• InChI Key： ZWNSAGPRRVZFDV-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)OCC)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid

Ethyl 1-Boc-4,4-dimethyl-l-prolinate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-Boc-4,4-dimethyl-l-prolinate

Ethyl 1-Boc-4,4-dimethyl-l-prolinate (CAS No. 1001353-86-1): A Comprehensive Overview

Ethyl 1-Boc-4,4-dimethyl-l-prolinate, with the chemical formula C₁₁H₂₁NO₅, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 1001353-86-1, has garnered attention due to its utility as an intermediate in the synthesis of various bioactive molecules. The presence of both a Boc (tert-butoxycarbonyl) protecting group and a dimethyl substitution at the 4-position of the l-proline backbone makes it a versatile building block for medicinal chemists.

The Boc group is a crucial protecting agent in peptide synthesis, ensuring the selective modification of amine functionalities while maintaining the integrity of other reactive sites. This characteristic is particularly valuable in the construction of complex peptide analogs, where orthogonal protection strategies are employed to achieve high yields and purity. The dimethyl substitution at the 4-position of l-proline introduces steric hindrance, which can influence the conformational preferences and binding properties of any resulting molecules.

Recent advancements in drug discovery have highlighted the importance of proline derivatives in designing novel therapeutic agents. Proline-based scaffolds are known for their ability to mimic backbone rigidity in peptides, enhancing binding affinity and selectivity. Ethyl 1-Boc-4,4-dimethyl-l-prolinate, with its optimized structure, serves as an excellent precursor for generating such proline-derived compounds. For instance, it has been utilized in the synthesis of peptidomimetics that target protease inhibition, a strategy widely employed in antiviral and anticancer therapies.

The compound's utility extends beyond peptide chemistry. It has been explored as a key intermediate in the preparation of non-peptide inhibitors targeting various biological pathways. The Boc group can be selectively removed under mild acidic conditions, allowing for further functionalization at the amine site. This flexibility makes Ethyl 1-Boc-4,4-dimethyl-l-prolinate a valuable asset in synthetic organic chemistry, enabling chemists to access a wide range of derivatives with tailored properties.

One notable application of this compound is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of multiple stereocenters in l-proline derivatives allows for the generation of enantiomerically pure compounds, which are essential in many pharmacological applications. Researchers have leveraged Ethyl 1-Boc-4,4-dimethyl-l-prolinate to synthesize catalysts that facilitate enantioselective reactions, contributing to more efficient and sustainable synthetic routes.

The interest in Ethyl 1-Boc-4,4-dimethyl-l-prolinate has also been fueled by its role in exploring novel drug targets. Computational studies have demonstrated its potential as a scaffold for small-molecule drugs that interact with specific protein receptors. By modifying its structure through further derivatization, researchers aim to develop compounds with improved pharmacokinetic profiles and reduced side effects. This underscores the compound's significance as a starting point for innovative drug discovery initiatives.

In summary, Ethyl 1-Boc-4,4-dimethyl-l-prolinate (CAS No. 1001353-86-1) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules, particularly in peptide and non-peptide drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry innovation.